BPIQ-II (hydrochloride)
BPIQ-II (hydrochloride)
BPIQ-II is a linear imidazoloquinazoline that potently inhibits the tyrosine kinase activity of the epidermal growth factor receptor (EGFR; IC50 = 8 pM). It is selective for EGFR over an assortment of other tyrosine and serine/threonine kinases. Cellular studies indicate that BPIQ-II can enter cells and very selectively shut down EGF-stimulated signal transmission by binding competitively at the ATP site of EGFR.
Brand Name:
Vulcanchem
CAS No.:
171179-37-6
VCID:
VC0160204
InChI:
InChI=1S/C15H10BrN5.ClH/c16-9-2-1-3-10(4-9)21-15-11-5-13-14(19-7-18-13)6-12(11)17-8-20-15;/h1-8H,(H,18,19)(H,17,20,21);1H
SMILES:
BrC1=CC(NC2=NC=NC3=C2C=C(NC=N4)C4=C3)=CC=C1.Cl
Molecular Formula:
C15H10BrN5 • HCl
Molecular Weight:
376.6
BPIQ-II (hydrochloride)
CAS No.: 171179-37-6
Reference Standards
VCID: VC0160204
Molecular Formula: C15H10BrN5 • HCl
Molecular Weight: 376.6
| CAS No. | 171179-37-6 |
|---|---|
| Product Name | BPIQ-II (hydrochloride) |
| Molecular Formula | C15H10BrN5 • HCl |
| Molecular Weight | 376.6 |
| Standard InChI | InChI=1S/C15H10BrN5.ClH/c16-9-2-1-3-10(4-9)21-15-11-5-13-14(19-7-18-13)6-12(11)17-8-20-15;/h1-8H,(H,18,19)(H,17,20,21);1H |
| Standard InChIKey | FENLVGDZGJBHPT-UHFFFAOYSA-N |
| SMILES | BrC1=CC(NC2=NC=NC3=C2C=C(NC=N4)C4=C3)=CC=C1.Cl |
| Description | BPIQ-II is a linear imidazoloquinazoline that potently inhibits the tyrosine kinase activity of the epidermal growth factor receptor (EGFR; IC50 = 8 pM). It is selective for EGFR over an assortment of other tyrosine and serine/threonine kinases. Cellular studies indicate that BPIQ-II can enter cells and very selectively shut down EGF-stimulated signal transmission by binding competitively at the ATP site of EGFR. |
| Synonyms | PD 158294 |
| Reference | 1.Rewcastle, G.W.,Palmer, B.D.,Bridges, A.J., et al. Tyrosine kinase inhibitors. 9. Synthesis and evaluation of fused tricyclic quinazoline analogues as ATP site inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Journal o |
| Last Modified | Aug 20 2021 |
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